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Compound of Interest

Compound Name: Tribenzyl citrate

Cat. No.: B1659042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tribenzyl citrate, identified by the CAS number 631-25-4, is a triester of citric acid and benzyl

alcohol. Its molecular structure, featuring a central citrate core with three benzyl ester groups,

imparts specific physicochemical properties that make it of interest in various scientific and

industrial applications. This technical guide provides a comprehensive overview of Tribenzyl
Citrate, including its chemical and physical properties, synthesis, analytical methods, and

potential applications, with a focus on its relevance to the pharmaceutical and material

sciences.

Physicochemical Properties
The properties of Tribenzyl Citrate are summarized in the table below. It is important to note

that while some experimental data is available, other values are computed based on its

chemical structure.
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Property Value Source

IUPAC Name
tribenzyl 2-hydroxypropane-

1,2,3-tricarboxylate
PubChem[1]

CAS Number 631-25-4 PubChem[1]

Molecular Formula C₂₇H₂₆O₇ PubChem[1]

Molecular Weight 462.5 g/mol PubChem[1]

Appearance White solid CN101696223A[2]

Melting Point 50-51 °C CN101696223A[2]

Boiling Point Data not available

Density Data not available

Solubility
Recrystallized from absolute

ethanol
CN101696223A[2]

XLogP3-AA (Computed) 3.4 PubChem[1]

Hydrogen Bond Donor Count

(Computed)
1 PubChem[1]

Hydrogen Bond Acceptor

Count (Computed)
7 PubChem[1]

Synthesis of Tribenzyl Citrate
A common method for the synthesis of Tribenzyl Citrate is the direct esterification of citric acid

with benzyl alcohol. The following protocol is based on a method described in the patent

literature.[2]

Experimental Protocol: Esterification of Citric Acid with
Benzyl Alcohol
Materials:

Citric acid monohydrate (e.g., 28 g)
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Benzyl alcohol (e.g., 70 g)

Absolute ethanol (for recrystallization)

Equipment:

Three-necked flask (100 ml)

Water separator

Reflux condenser

Stirrer

Oil bath

Reduced pressure distillation apparatus

Buchner funnel and flask for filtration

Procedure:

To a 100 ml three-necked flask equipped with a stirrer, reflux condenser, and water

separator, add 28 g of citric acid monohydrate and 70 g of benzyl alcohol.

Heat the mixture in an oil bath to 180 °C with stirring.

Maintain the reaction at this temperature for 8 hours, collecting the water produced in the

water separator.

After the reaction is complete, assemble a reduced pressure distillation apparatus and distill

off the excess benzyl alcohol at an oil bath temperature of 185 °C.

While the resulting oily product is still hot, dissolve it in absolute ethanol.

Allow the solution to stand for several hours to allow for the crystallization of Tribenzyl
Citrate.

Collect the crystals by suction filtration using a Buchner funnel.
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Dry the purified Tribenzyl Citrate to obtain the final product. The reported yield for this

method is approximately 93%.[2]

Synthesis Workflow

Synthesis Workflow of Tribenzyl Citrate
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Caption: Synthesis workflow for Tribenzyl Citrate via esterification.

Analytical Data
The following spectral data has been reported for Tribenzyl Citrate:[2]

¹H NMR (CDCl₃): δ 2.86 (d, J=15, 2H), 2.94 (d, J=15, 2H), 5.07 (s, 4H), 5.10 (s, 2H), 7.25-

7.35 (m, 15H).

ESI-MS m/z (%): 461 ([M-H]⁻, 100).

Applications in Drug Development and Material
Science
While specific applications of Tribenzyl Citrate in drug formulations are not extensively

documented in publicly available literature, other citrate esters, such as Tributyl Citrate and

Triethyl Citrate, are well-known pharmaceutical excipients.[3][4] These related compounds are

primarily used as plasticizers in film coatings for tablets and capsules, contributing to the

flexibility and durability of the coating.[3][5] Given its structural similarity, it is plausible that

Tribenzyl Citrate could also function as a plasticizer in pharmaceutical or medical device
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applications, although further research is required to confirm its efficacy and safety for these

purposes.

Biological Activity and Toxicology
There is a significant lack of data on the biological activity and toxicological profile of Tribenzyl
Citrate. No studies were identified that investigate its interaction with specific signaling

pathways or its broader biological effects.

For risk assessment, a read-across approach using data from structurally similar compounds,

such as Tributyl Citrate (TBC), may be considered, but this should be done with caution. For

instance, TBC is generally regarded as a substance with low acute toxicity.[6] However, the

toxicological properties of a substance are highly specific, and the presence of the benzyl

group in Tribenzyl Citrate instead of a butyl group could significantly alter its metabolic fate

and toxicological profile. Therefore, any consideration of Tribenzyl Citrate for applications

involving human contact would necessitate a thorough and specific toxicological evaluation.

Conclusion
Tribenzyl Citrate is a well-defined chemical entity with potential for applications in material

science and possibly as a pharmaceutical excipient. This guide has provided a summary of its

known physicochemical properties, a detailed synthesis protocol, and available analytical data.

However, there are significant data gaps, particularly concerning its experimental physical

properties, specific applications in drug development, and its biological activity and toxicity.

Further research is warranted to fully characterize this compound and explore its potential in

various scientific and industrial fields. Researchers and drug development professionals are

advised to undertake specific studies to address these knowledge gaps before considering its

use in their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tribenzyl-citrate
https://patents.google.com/patent/CN101696223A/en
https://patents.google.com/patent/CN101696223A/en
https://www.medchemexpress.com/tributyl-citrate.html
https://www.drugs.com/inactive/triethyl-citrate-114.html
https://www.pharmaexcipients.com/news/properties-of-acetyl-tributyl-citrate/
https://pim-resources.coleparmer.com/sds/04732.pdf
https://www.benchchem.com/product/b1659042#tribenzyl-citrate-cas-number-631-25-4-information
https://www.benchchem.com/product/b1659042#tribenzyl-citrate-cas-number-631-25-4-information
https://www.benchchem.com/product/b1659042#tribenzyl-citrate-cas-number-631-25-4-information
https://www.benchchem.com/product/b1659042#tribenzyl-citrate-cas-number-631-25-4-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1659042?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1659042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

